Cas no 121626-40-2 (1-(4-Fluorophenyl)-4-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid)

• Product Name: 1-(4-Fluorophenyl)-4-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid
• CAS No: 121626-40-2
• MF: C₁₅H₁₂FNO₃
• MW: 273.259087562561
• CID: 1094872
• PubChem ID: 14471221
• Update Time: 2025-06-11

1-(4-Fluorophenyl)-4-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-4-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid
• 121626-40-2
• 1-(4-Fluorophenyl)-4-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylicacid

• Inchi： 1S/C15H12FNO3/c16-9-4-6-10(7-5-9)17-8-11(15(19)20)14-12(17)2-1-3-13(14)18/h4-8H,1-3H2,(H,19,20)
• InChI Key： CIMQVWFSCIWZRJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(=O)O)C2C(CCCC1=2)=O

Computed Properties

• Exact Mass: 273.08012141g/mol
• Monoisotopic Mass: 273.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3Ų

Additional information on 1-(4-Fluorophenyl)-4-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid

1-(4-Fluorophenyl)-4-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid (CAS No. 121626-40-2): A Comprehensive Overview

1-(4-Fluorophenyl)-4-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid (CAS No. 121626-40-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, including a fluorinated phenyl group and a tetrahydroindole core. The combination of these functional groups imparts specific biological activities that make it a promising candidate for various pharmaceutical applications.

The chemical structure of 1-(4-Fluorophenyl)-4-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid is composed of a central indole ring system with a ketone group at the 4-position and a carboxylic acid moiety at the 3-position. The presence of the fluorine atom on the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. These properties contribute to its ability to cross biological membranes and achieve sustained therapeutic effects.

Recent studies have explored the pharmacological properties of 1-(4-Fluorophenyl)-4-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid in various biological systems. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have demonstrated that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may be useful in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, 1-(4-Fluorophenyl)-4-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid has shown promise in cancer research. Studies have indicated that it possesses antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G2/M phase. These properties make it a potential candidate for further development as an anticancer agent.

The synthesis of 1-(4-Fluorophenyl)-4-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid has been optimized using modern synthetic techniques to ensure high yields and purity. One common approach involves the condensation of 4-fluorobenzaldehyde with an appropriate indole derivative followed by cyclization and oxidation steps. The resulting compound can be further modified through esterification or amide formation to generate prodrugs with enhanced pharmacokinetic properties.

In terms of safety and toxicity profiles, preliminary studies have shown that 1-(4-Fluorophenyl)-4-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid exhibits low toxicity in animal models. However, further preclinical and clinical trials are necessary to fully evaluate its safety and efficacy in humans. These trials will also help to determine optimal dosing regimens and potential drug interactions.

The potential applications of 1-(4-fluorophenyl)-4-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid extend beyond its direct therapeutic effects. Its unique chemical structure makes it a valuable tool for studying biological processes such as inflammation and cancer progression. Researchers can use this compound as a probe to investigate the molecular mechanisms underlying these conditions and identify new therapeutic targets.

In conclusion, 1-(4-fluorophenyl)-4-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid (CAS No. 121626-40-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in drug development. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments for various diseases.